Cas no 142148-14-9 (Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester)

• Product Name: Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester
• CAS No: 142148-14-9
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 105597
• PubChem ID: 53482060
• Update Time: 2025-04-18

Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester
• (1-ACETYLSULFANYLMETHYL-CYCLOPROPYL)-ACETIC ACID METHYL ESTER
• 1-[(Acetylthio)methyl]cyclopropaneacetic acid methyl ester
• methyl 2-[1-(acetylsulfanylmethyl)cyclopropyl]acetate
• 1-acetylmercaptomethyl-cyclopropaneacetic acid methyl ester
• DTXSID00703862
• AKOS015909881
• 1-[(Acetylthio)methyl]-cyclopropaneaceticacidmethylester
• FT-0724928
• A18200
• Methyl 1-(acetylthiomethyl)cyclopropane acetate
• SCHEMBL625848
• Methyl {1-[(acetylsulfanyl)methyl]cyclopropyl}acetate
• LWCGYSJHYCTYEQ-UHFFFAOYSA-N
• Methyl 1-(acetylthiomethyl)cyclopropane-acetate
• 142148-14-9
• 1-[(Acetylthio)methyl]-cyclopropaneacetic acid methyl ester
• METHYL 2-{1-[(ACETYLSULFANYL)METHYL]CYCLOPROPYL}ACETATE
• Methyl 1-(acetylthiomethyl)cyclopropaneacetate

• Inchi： 1S/C9H14O3S/c1-7(10)13-6-9(3-4-9)5-8(11)12-2/h3-6H2,1-2H3
• InChI Key： LWCGYSJHYCTYEQ-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC1(CC(=O)OC)CC1

Computed Properties

• Exact Mass: 202.06600
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 68.67000
• LogP: 1.60940